Cas no 2137136-29-7 (1-Pyrrolidinecarboxylic acid, 2-(3-methyl-1-oxobutyl)-, 1,1-dimethylethyl ester, (2R)-)

• Product Name: 1-Pyrrolidinecarboxylic acid, 2-(3-methyl-1-oxobutyl)-, 1,1-dimethylethyl ester, (2R)-
• CAS No: 2137136-29-7
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 5293504
• Update Time: 2025-07-22

1-Pyrrolidinecarboxylic acid, 2-(3-methyl-1-oxobutyl)-, 1,1-dimethylethyl ester, (2R)- Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 2-(3-methyl-1-oxobutyl)-, 1,1-dimethylethyl ester, (2R)-

• Inchi： 1S/C14H25NO3/c1-10(2)9-12(16)11-7-6-8-15(11)13(17)18-14(3,4)5/h10-11H,6-9H2,1-5H3/t11-/m1/s1
• InChI Key： WCWIGBPEMVTAKK-LLVKDONJSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC[C@@H]1C(=O)CC(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on 1-Pyrrolidinecarboxylic acid, 2-(3-methyl-1-oxobutyl)-, 1,1-dimethylethyl ester, (2R)-

Introduction to 1-Pyrrolidinecarboxylic acid, 2-(3-methyl-1-oxobutyl)-, 1,1-dimethylethyl ester, (2R) and its Applications in Modern Chemical Biology

The compound with the CAS number 2137136-29-7, identified as 1-Pyrrolidinecarboxylic acid, 2-(3-methyl-1-oxobutyl)-, 1,1-dimethylethyl ester, (2R), represents a significant advancement in the realm of chemical biology and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising properties for use in drug discovery and development. Its unique structural features, including a pyrrolidine core and a stereodefined (2R) configuration, make it a valuable scaffold for designing novel therapeutic agents.

In recent years, the field of medicinal chemistry has seen a surge in the exploration of chiral molecules due to their enhanced specificity and efficacy in biological systems. The (2R) configuration of this compound is particularly noteworthy, as it aligns with the growing interest in enantiopure compounds that can interact selectively with biological targets. This stereochemical purity is crucial for optimizing pharmacokinetic profiles and minimizing off-target effects, which are critical considerations in modern drug design.

The pyrrolidine moiety is a well-established pharmacophore in medicinal chemistry, known for its ability to mimic natural amino acid structures and facilitate interactions with biological receptors. The presence of a 3-methyl-1-oxobutyl side chain further enhances the compound's structural complexity and potential for modulating biological pathways. This particular arrangement has been investigated for its role in influencing enzyme activity and receptor binding affinity, making it a promising candidate for further development.

Recent studies have highlighted the importance of 1-Pyrrolidinecarboxylic acid derivatives in the treatment of various diseases. For instance, modifications of the pyrrolidine ring have been shown to improve solubility and metabolic stability, key factors in drug formulation. The ester functionality in this compound not only contributes to its stability but also allows for further chemical modifications, enabling researchers to tailor its properties for specific applications.

The 1,1-dimethylethyl ester group is another critical feature of this molecule. This bulky protecting group helps to shield reactive sites during synthetic processes while maintaining overall molecular rigidity. Such structural elements are often employed to enhance binding interactions by reducing conformational flexibility and improving target specificity. The combination of these features makes this compound an attractive candidate for exploring new therapeutic strategies.

Current research in chemical biology is increasingly focused on understanding the molecular mechanisms underlying disease pathogenesis. The compound CAS no 2137136-29-7 has been explored as a potential tool for investigating these mechanisms. Its ability to interact with biological targets without causing significant side effects makes it valuable for both preclinical and clinical studies. Researchers are particularly interested in its potential applications in neurodegenerative disorders, where precise molecular interactions are essential for effective treatment.

The synthesis of this compound involves sophisticated organic chemistry techniques that highlight the ingenuity of modern synthetic methodologies. The stereocontrolled introduction of the (2R) configuration requires meticulous planning and execution to ensure high yield and purity. Advances in catalytic asymmetric synthesis have made it possible to produce such complex molecules with greater efficiency and scalability, which is crucial for translating laboratory discoveries into viable pharmaceuticals.

In conclusion, 1-Pyrrolidinecarboxylic acid, 2-(3-methyl-1-oxobutyl)-, 1,1-dimethylethyl ester, (2R) represents a significant contribution to the field of chemical biology. Its unique structural features and promising biological properties make it a valuable asset in the search for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging diseases faced by humanity today.